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Compound of Interest

Compound Name: Octylbenzene-d22

Cat. No.: B12403311 Get Quote

Essential Safety and Handling Guide for
Octylbenzene-d22
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Octylbenzene-d22 in a laboratory setting. The following procedures are designed

to ensure the safety of researchers, scientists, and drug development professionals.

I. Personal Protective Equipment (PPE)
While Octylbenzene-d22 is not classified as a hazardous substance based on available data,

adherence to standard laboratory safety practices is essential to minimize exposure and

ensure a safe working environment.[1] The following personal protective equipment should be

worn when handling this chemical:

Eye Protection: Safety glasses with side shields or chemical splash goggles should be worn

to protect against potential splashes.

Hand Protection: Nitrile rubber gloves are recommended.[1] It is crucial to inspect gloves for

any signs of degradation or puncture before use and to follow the manufacturer's guidelines

for breakthrough time and permeability.

Skin and Body Protection: A standard laboratory coat should be worn to prevent skin contact.

[1] In cases of potential significant splashing, additional protective clothing may be
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necessary.

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is not typically required.[1] For large-scale operations, in cases of

insufficient ventilation, or during emergency situations where vapor concentrations may be

elevated, a NIOSH/MSHA or European Standard EN 136 approved respirator with an

appropriate organic vapor cartridge should be used.[1]

II. Chemical and Physical Properties
Understanding the physical and chemical properties of Octylbenzene-d22 is fundamental to its

safe handling. The data presented below is for the non-deuterated analogue, n-Octylbenzene,

and should be considered representative for its deuterated counterpart.

Property Value Source

Molecular Formula C₁₄D₂₂

Molecular Weight 212.46 g/mol

Appearance Colorless Liquid

Odor Odorless

Boiling Point 261-263 °C

Melting Point -36 °C

Flash Point 107 °C (224.6 °F)

Density 0.858 g/mL at 25 °C

Solubility Immiscible with water.

III. Operational Plan for Safe Handling
The following step-by-step workflow outlines the safe handling procedures for Octylbenzene-
d22 from receipt to disposal.
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Workflow for Safe Handling of Octylbenzene-d22
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1. Receiving and Storage:

Upon receipt, inspect the container for any signs of damage or leakage.

Store the container in a cool, dry, and well-ventilated area at room temperature. Keep it away

from strong oxidizing agents.

2. Handling and Use:

Always wear the recommended personal protective equipment (PPE) as detailed in Section

I.

Work in a well-ventilated area, such as a chemical fume hood, especially when handling

larger quantities or when there is a potential for aerosol generation.

Avoid contact with skin, eyes, and clothing.

After handling, wash hands thoroughly with soap and water.

3. First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

In case of skin contact: Wash off immediately with soap and plenty of water while removing

all contaminated clothing and shoes.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Seek medical

attention if symptoms occur.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

IV. Disposal Plan
Waste Collection: All waste materials containing Octylbenzene-d22 should be collected in a

designated, properly labeled, and sealed container.
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Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and

local environmental regulations. Contact your institution's environmental health and safety

(EHS) office for specific guidance on chemical waste disposal.

Disclaimer: This information is intended for guidance and is based on currently available data.

It is the responsibility of the user to conduct a thorough risk assessment before handling this

chemical and to ensure that all safety procedures are in compliance with their institutional and

regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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